Cas no 1105208-78-3 (2-phenoxy-N-(2-phenoxyethyl)acetamide)

• Product Name: 2-phenoxy-N-(2-phenoxyethyl)acetamide
• CAS No: 1105208-78-3
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 5793004
• Update Time: 2025-10-20

2-phenoxy-N-(2-phenoxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-N-(2-phenoxyethyl)acetamide

• Inchi： 1S/C16H17NO3/c18-16(13-20-15-9-5-2-6-10-15)17-11-12-19-14-7-3-1-4-8-14/h1-10H,11-13H2,(H,17,18)
• InChI Key： OEBUTUVAZFYUCY-UHFFFAOYSA-N
• SMILES： C(NCCOC1=CC=CC=C1)(=O)COC1=CC=CC=C1

Additional information on 2-phenoxy-N-(2-phenoxyethyl)acetamide

2-Phenoxy-N-(2-Phenoxyethyl)Acetamide: A Comprehensive Overview

2-Phenoxy-N-(2-Phenoxyethyl)Acetamide (CAS No. 1105208-78-3) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique structure featuring two phenoxy groups and an acetamide functional group, has garnered attention due to its potential in drug design and its ability to interact with biological systems in novel ways.

The molecular structure of 2-Phenoxy-N-(2-Phenoxyethyl)Acetamide consists of a central acetamide group (-CONH-) linked to a 2-phenoxyethyl chain. The presence of two phenoxy groups (-O-C6H4-) introduces aromaticity and hydrophilic properties, making this compound highly soluble in polar solvents. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

Recent research has focused on the synthesis and characterization of 1105208-78-3, with particular emphasis on optimizing its production process. Scientists have explored various synthetic pathways, including nucleophilic acyl substitution and condensation reactions, to enhance yield and purity. These advancements have not only improved the scalability of production but also opened new avenues for exploring its applications in drug delivery systems.

In terms of biological activity, 2-Phenoxy-N-(2-Phenoxyethyl)Acetamide has shown promising results in preclinical studies. It exhibits moderate inhibitory activity against several kinases, making it a candidate for further exploration in oncology research. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its potential role in treating inflammatory diseases and neurodegenerative disorders.

The environmental impact of CAS No. 1105208-78-3 is another area of active research. Studies have assessed its biodegradability and toxicity profiles, revealing that it is relatively non-toxic to aquatic organisms under standard conditions. This makes it a favorable candidate for use in sustainable chemical processes.

From a materials science perspective, 2-Phenoxy-N-(2-Phenoxyethyl)Acetamide has been utilized as a precursor for synthesizing advanced polymers and coatings. Its ability to form hydrogen bonds with other molecules enhances the mechanical properties of materials derived from it, making it suitable for high-performance applications.

In conclusion, CAS No. 1105208-78-3, or 2-Phenoxy-N-(2-Phenoxyethyl)Acetamide, is a multifaceted compound with vast potential across diverse industries. Ongoing research continues to uncover new applications and optimize its use, positioning it as a key player in the development of innovative solutions in chemistry and beyond.